Cas no 2171272-07-2 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidoacetic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidoacetic acid
• CAS No: 2171272-07-2
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6313483
• PubChem ID: 165813607
• Update Time: 2025-06-11

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidoacetic acid
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]acetic acid
• EN300-1472938
• 2171272-07-2

• Inchi： 1S/C24H28N2O5/c1-3-8-16(13-22(27)26(2)14-23(28)29)25-24(30)31-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21H,3,8,13-15H2,1-2H3,(H,25,30)(H,28,29)/t16-/m1/s1
• InChI Key： VFTPGYCSRZHIRM-MRXNPFEDSA-N
• SMILES： O(C(N[C@@H](CC(N(C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidoacetic acid

Introduction to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidoacetic Acid (CAS No. 2171272-07-2)

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidoacetic acid (CAS No. 2171272-07-2) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name, is a derivative of amino acids and features a unique structural arrangement that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of the Fmoc group is crucial for its stability and reactivity in various synthetic processes, making it an essential intermediate in the synthesis of complex peptides and proteins.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions. This property makes 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidoacetic acid an ideal candidate for the synthesis of peptides with high purity and yield. Recent advancements in peptide chemistry have further highlighted the importance of Fmoc-based strategies, particularly in the development of bioactive peptides for therapeutic applications.

In terms of its chemical structure, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidoacetic acid consists of a central hexanamide backbone with an N-methyl substitution. The (3R) configuration at the third carbon atom imparts chirality to the molecule, which is crucial for its biological activity and specificity. The carboxylic acid group at the terminal end provides additional functionalization possibilities, allowing for further derivatization and conjugation with other biomolecules.

The synthesis of this compound typically involves several steps, including the protection of amino groups, coupling reactions, and deprotection. One common approach involves the use of Fmoc chemistry to protect the amino group, followed by coupling with an appropriate carboxylic acid or activated ester. The final step involves deprotection under mild conditions to yield the desired product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Recent studies have explored the potential applications of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidoacetic acid in various biological systems. For instance, researchers have investigated its use as a building block for the synthesis of peptides with specific biological activities, such as antimicrobial peptides and enzyme inhibitors. These peptides have shown promising results in preliminary studies, demonstrating potent activity against a range of pathogens and enzymes.

In addition to its use in peptide synthesis, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidoacetic acid has also been explored for its potential as a drug delivery vehicle. The presence of the Fmoc group allows for controlled release of active compounds, which can be particularly useful in targeted drug delivery systems. This property has been leveraged in the development of prodrugs that are activated under specific physiological conditions, enhancing their therapeutic efficacy while minimizing side effects.

The stability and reactivity of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidoacetic acid have also been studied extensively. It has been found to be stable under a wide range of conditions, including different pH levels and temperatures. However, care must be taken during storage to avoid exposure to moisture and light, which can lead to degradation. Proper storage conditions are essential to maintain the integrity and functionality of this compound.

In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidoacetic acid (CAS No. 2171272-07-2) is a versatile and important compound in chemical biology and medicinal chemistry. Its unique structural features and functional groups make it an ideal intermediate for the synthesis of bioactive peptides and proteins. Ongoing research continues to uncover new applications for this compound, further highlighting its significance in the development of novel therapeutic agents.